Cas no 5430-45-5 (5-Chloroisoquinoline)

5-Chloroisoquinoline structure
5-Chloroisoquinoline structure
Product Name:5-Chloroisoquinoline
CAS No:5430-45-5
MF:C9H6ClN
MW:163.603641033173
MDL:MFCD02683295
CID:370766
PubChem ID:224933
Update Time:2025-04-19

5-Chloroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 5-Chloroisoquinoline
    • Isoquinoline, 5-chloro-
    • 5-Chloro-isoquinoline
    • 5-Chloroisoquinolin
    • NSC13799
    • 5 - Chloroisoquinoline
    • PJHSMEMFNSINJE-UHFFFAOYSA-N
    • RP02330
    • TRA0051389
    • VQ10262
    • TRA0051288
    • SY041584
    • ST2418746
    • A
    • NSC-13799
    • 5-Chloroisoquinoline, 97%
    • NSC 13799
    • SB37596
    • DTXSID00279714
    • J-517397
    • EN300-182951
    • A26440
    • AKOS005255172
    • AM20061833
    • Z1255446597
    • InChI=1/C9H6ClN/c10-9-3-1-2-7-6-11-5-4-8(7)9/h1-6
    • 5430-45-5
    • FS-2455
    • MFCD02683295
    • SCHEMBL3805113
    • FT-0635702
    • GEO-03593
    • CS-W008341
    • HY-W008341
    • DB-029108
    • MDL： MFCD02683295
    • Inchi： 1S/C9H6ClN/c10-9-3-1-2-7-6-11-5-4-8(7)9/h1-6H
    • InChI Key： PJHSMEMFNSINJE-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC2C=NC=CC=21

Computed Properties

  • Exact Mass: 163.01900
  • Monoisotopic Mass: 163.0188769g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 12.9

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Melting Point: 69-73 °C
  • PSA: 12.89000
  • LogP: 2.88820

5-Chloroisoquinoline Security Information

  • Symbol: GHS05 GHS07
  • Signal Word：Danger
  • Hazard Statement： H302-H318
  • Warning Statement： P280-P305 + P351 + P338
  • Hazardous Material transportation number：UN 2811
  • WGK Germany：3
  • Hazard Category Code： 22-41
  • Safety Instruction： S26-S39
  • Hazardous Material Identification： Xn
  • HazardClass：6.1
  • PackingGroup：Ⅲ
  • Storage Condition：Sealed in dry,Room Temperature
  • Risk Phrases：R22; R41

5-Chloroisoquinoline Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Chloroisoquinoline Pricemore >>

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5-Chloroisoquinoline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:5430-45-5)5-Chloroisoquinoline
Order Number:A26440
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):1808.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:5430-45-5)5-Chloroisoquinoline
A26440
Purity:99%
Quantity:100g
Price ($):1808.0
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